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Compound of Interest

4-(Trifluoromethyl)-dl-
Compound Name:
phenylalanine

Cat. No.: B083494

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
(Trifluoromethyl)-di-phenylalanine (CAS RN: 14091-16-8). The following procedures and
data are designed to ensure the safe handling, use, and disposal of this compound in a
laboratory setting, minimizing risk and ensuring operational efficiency.

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Trifluoromethyl)-dl-phenylalanine is classified with the following hazards:
e H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Immediate and appropriate use of Personal Protective Equipment (PPE) is mandatory to
mitigate these risks.
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PPE Item

Specification

Rationale

Respiratory Protection

NIOSH-approved respirator
(e.g., N95) or higher.

To prevent inhalation of the
powdered compound, which

can cause respiratory irritation.

[1]3]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against airborne
particles and accidental
splashes that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact, which

can cause irritation.[1][4]

Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure to
the chemical.[1][3]

Operational Plan: Step-by-Step Handling

Procedures

[EEN

. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1][5]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][6]

o Prepare all necessary equipment (spatulas, weigh boats, solvents, etc.) before handling the

compound.

o Decontaminate the work surface before and after use.

2. Weighing and Aliquoting:

e Don all required PPE as specified in the table above.
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Carefully weigh the desired amount of the powdered compound on a calibrated analytical
balance within the fume hood.

Avoid generating dust during transfer.[5][6] Use a spatula to gently transfer the solid.
Close the primary container tightly immediately after use.

. Dissolution and Use:
Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

If sonication or heating is required for dissolution, ensure the vessel is appropriately sealed
or capped to prevent aerosolization.

Clearly label all solutions with the chemical name, concentration, date, and your initials.
. Spill Management:

In case of a minor spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.[5][7]

Clean the spill area with an appropriate solvent and decontaminating solution.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

o Chemical Waste: Dispose of unused 4-(Trifluoromethyl)-dl-phenylalanine and any
solutions containing it as hazardous chemical waste.[5][7] Do not dispose of it down the
drain.[8]

Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weigh boats, and paper towels, must be disposed of in a designated
hazardous waste container.[5]

Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate collected as hazardous waste. Decontaminated containers can then be disposed of
according to laboratory guidelines.[5]
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o Follow all local, state, and federal regulations for hazardous waste disposal.[4][9]

Chemical and Physical Data

Property Value

Molecular Formula C10H10F3NO2
Molecular Weight 233.19 g/mol [2]
Appearance White to off-white powder
CAS Number 14091-16-8[10]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[1][7]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1][7] Remove contaminated clothing.[6] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[1][7] Remove contact lenses if present and easy to do.
[1] Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1][7] Seek immediate medical
attention.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10793541&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC297640250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_-L-phenylalanine
https://www.chemicalbook.com/msds/4-trifluoromethyl-dl-phenylalanine.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4858-3-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AA41535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4858-3-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AA41535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/69141.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4858-3-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AA41535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4858-3-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4858-3-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AA41535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal
Protective Equipment

'

Prepare Fume Hood
and Workspace

Handling
y

Weigh Compound

'

Dissolve in Solvent

'

Perform Experiment

Cleanup évz Disposal

Decontaminate
Workspace

'y

Dispose of Solid Waste Dispose of Liquid Waste
(Hazardous) (Hazardous)

Click to download full resolution via product page

Caption: Workflow for handling 4-(Trifluoromethyl)-di-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guidance for 4-
(Trifluoromethyl)-dI-phenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083494+#personal-protective-equipment-for-handling-
4-trifluoromethyl-dl-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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